5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine

• IUPAC Name: 5-[[3-[(2-methylphenoxy)methyl]piperidin-1-yl]methyl]pyrimidin-2-amine
• InChI: InChI=1S/C18H24N4O/c1-14-5-2-3-7-17(14)23-13-15-6-4-8-22(11-15)12-16-9-20-18(19)21-10-16/h2-3,5,7,9-10,15H,4,6,8,11-13H2,1H3,(H2,19,20,21)
• InChI Key: BTRUGRTWZBKQQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2CCCN(C2)CC3=CN=C(N=C3)N
• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol

Description

5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine, also known as MPPA, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a number of interesting properties that make it a promising candidate for use in a variety of applications.

Mechanism of Action

The mechanism of action of 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine is not fully understood, but studies have suggested that it may work by modulating the activity of certain neurotransmitter receptors. Specifically, 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine has been found to have an affinity for the dopamine D2 receptor, which is known to play a role in a variety of neurological processes.
Biochemical and Physiological Effects:
Studies have shown that 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine has a number of biochemical and physiological effects. For example, 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine has been found to increase the release of dopamine in certain brain regions, which could have implications for the treatment of neurological disorders. Additionally, 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine has been found to have anxiolytic effects, which could make it a useful tool for studying anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine in lab experiments is that it has been extensively studied and its properties are well understood. Additionally, 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine has been found to have a number of interesting properties that make it a promising candidate for use in a variety of applications. One limitation of using 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine in lab experiments is that it is a complex compound that is difficult to synthesize, which could make it more expensive to use than other compounds.

Future Directions

There are a number of future directions for research on 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine. One area of research that could be explored is the potential use of 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine in the treatment of neurological disorders. Additionally, more research could be done to better understand the mechanism of action of 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine and how it interacts with neurotransmitter receptors. Finally, more research could be done to develop more efficient methods for synthesizing 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine, which could make it more accessible for use in scientific research.

Scientific Research Applications

5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine has been studied for its potential use in a variety of scientific research applications. One area of research where 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine has shown promise is in the study of neurological disorders. Studies have shown that 5-({3-[(2-methylphenoxy)methyl]piperidin-1-yl}methyl)pyrimidin-2-amine has the ability to modulate the activity of certain neurotransmitter receptors, which could make it a useful tool for studying the mechanisms underlying neurological disorders such as Alzheimer's disease and Parkinson's disease.